Cas no 1378759-84-2 (2-chloro-1-N,3-N-dimethylbenzene-1,3-diamine)

• Product Name: 2-chloro-1-N,3-N-dimethylbenzene-1,3-diamine
• CAS No: 1378759-84-2
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5846036
• PubChem ID: 68787701
• Update Time: 2025-10-22

2-chloro-1-N,3-N-dimethylbenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N1,N3-dimethylbenzene-1,3-diamine
• SCHEMBL3788998
• 1378759-84-2
• Z1262610444
• 2-chloro-1-N,3-N-dimethylbenzene-1,3-diamine
• EN300-7426116

• Inchi： 1S/C8H11ClN2/c1-10-6-4-3-5-7(11-2)8(6)9/h3-5,10-11H,1-2H3
• InChI Key： JCQOUSISYGYBGO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC)NC

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.1Ų

Additional information on 2-chloro-1-N,3-N-dimethylbenzene-1,3-diamine

2-Chloro-1-N,3-N-Dimethylbenzene-1,3-Diamine

2-Chloro-1-N,3-N-Dimethylbenzene-1,3-Diamine is a versatile organic compound with the CAS number 1378759-84-2. This compound is of significant interest in the fields of organic synthesis, materials science, and pharmaceutical chemistry due to its unique structural properties and potential applications. The molecule consists of a benzene ring substituted with two amino groups at positions 1 and 3, each of which is further substituted with a methyl group. Additionally, a chlorine atom is attached at position 2 of the benzene ring, contributing to the compound's electronic and steric properties.

Recent studies have highlighted the importance of amine-containing aromatic compounds in various chemical reactions, particularly in the synthesis of advanced materials such as conjugated polymers and metal-organic frameworks (MOFs). The presence of both amino and chlorine substituents in 2-Chloro-1-N,3-N-Dimethylbenzene-1,3-Diamine makes it a valuable precursor for such materials. For instance, researchers have demonstrated that this compound can serve as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs) with exceptional stability and porosity.

In the context of pharmaceutical chemistry, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various nucleophilic substitutions and condensation reactions makes it a valuable starting material for drug discovery programs. Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of derivatives of this compound, further underscoring its importance in medicinal research.

The synthesis of 2-Chloro-1-N,3-N-Dimethylbenzene-1,3-Diamine typically involves multi-step processes that include nucleophilic aromatic substitution and subsequent alkylation or methylation steps. Optimization of these reactions has been a focus of recent studies to improve yield and selectivity. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity levels.

From an environmental perspective, understanding the fate and transport of compounds like 2-Chloro-1-N,3-N-Dimethylbenzene-1,3-Diamine in aquatic systems is crucial for assessing their potential impact on ecosystems. Recent research has employed advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) to study its degradation pathways under various environmental conditions.

In conclusion, 2-Chloro-1-N,3-N-Dimethylbenzene-1,3-Diamine (CAS No: 1378759-84-2) is a multifaceted compound with applications spanning multiple disciplines. Its structural features make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.